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Compound of Interest

Compound Name: Bafilomycin D

Cat. No.: B10764829 Get Quote

Application Notes and Protocols for Bafilomycin D
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bafilomycin D is a macrolide antibiotic derived from Streptomyces species. It is a potent and

specific inhibitor of vacuolar-type H+-ATPases (V-ATPases), which are crucial for the

acidification of various intracellular organelles, including lysosomes and endosomes.[1][2] By

inhibiting V-ATPase, Bafilomycin D disrupts processes such as autophagy, endosomal

trafficking, and viral entry. Its ability to block the late stage of autophagy by preventing the

fusion of autophagosomes with lysosomes makes it an invaluable tool in cell biology and

cancer research.[1][3] This document provides detailed protocols for the dissolution, storage,

and experimental use of Bafilomycin D.

Physicochemical and Solubility Data
Bafilomycin D is supplied as a solid and must be dissolved in an appropriate solvent before

use in experimental settings.[1]
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Property Data Reference

Molecular Formula C₃₅H₅₆O₈

Molecular Weight 604.8 g/mol

Appearance A solid

Purity ≥98%

Solubility
Soluble in DMSO, DMF,

Ethanol, Methanol

Stock Solution Preparation and Storage
Proper preparation and storage of stock solutions are critical to ensure the stability and efficacy

of Bafilomycin D. DMSO is the recommended solvent for preparing high-concentration stock

solutions.

Parameter Recommendation Reference

Recommended Solvent DMSO (Dimethyl sulfoxide)

Stock Solution Storage

Aliquot and store at -20°C for

up to 1 month or at -80°C for

up to 6 months.

Stability (Solid Form)
Stable for ≥ 4 years when

stored at -20°C.

Freeze-Thaw Cycles
Avoid repeated freeze-thaw

cycles to prevent degradation.

Light Sensitivity
Protect from prolonged

exposure to light.

Protocol 1: Preparation of a 1 mM Bafilomycin D Stock
Solution in DMSO
Materials:
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Bafilomycin D (solid)

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Optional: Ultrasonic bath, 37°C water bath

Procedure:

Calculate the required amount of DMSO: To prepare a 1 mM stock solution, use the

molecular weight of Bafilomycin D (604.8 g/mol ).

Volume of DMSO (in µL) = [Mass of Bafilomycin D (in mg) / 604.8 ( g/mol )] * 1,000,000

For example, to dissolve 1 mg of Bafilomycin D, you will need approximately 1653.4 µL of

DMSO.

Dissolution:

Aseptically add the calculated volume of DMSO to the vial containing the Bafilomycin D
solid.

Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved.

To aid dissolution, the tube can be gently warmed to 37°C or placed in an ultrasonic bath

for a short period.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This

prevents contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).
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Workflow: Bafilomycin D Stock Solution Preparation

Weigh Bafilomycin D
(Solid)

Add appropriate
volume of DMSO

Calculate Volume

Vortex / Sonicate
(Optional: Warm to 37°C)

Ensure complete dissolution

Aliquot into
single-use tubes

Store at -20°C or -80°C
Protect from light

Click to download full resolution via product page

Workflow for preparing Bafilomycin D stock solution.

Experimental Use
Bafilomycin D is typically used in cell culture to study autophagy and other cellular processes

dependent on vesicular acidification.

Protocol 2: Preparation of Working Solution and
Treatment of Cells
Materials:
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Prepared Bafilomycin D stock solution (e.g., 1 mM in DMSO)

Appropriate cell culture medium

Cultured cells for treatment

Procedure:

Thaw the Stock Solution: Thaw a single aliquot of the Bafilomycin D stock solution at room

temperature. Keep it on ice after thawing.

Dilution to Working Concentration:

Dilute the stock solution directly into pre-warmed cell culture medium immediately before

use. Do not attempt to dissolve the solid directly in aqueous media, as it has low solubility.

The typical working concentration ranges from 10 nM to 1 µM. For instance, to prepare a

100 nM working solution from a 1 mM stock, a 1:10,000 dilution is required (e.g., 1 µL of

stock in 10 mL of medium).

Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to

the cells, typically ≤ 0.1%.

Vehicle Control: Always prepare a vehicle control by adding the same amount of DMSO to

the culture medium as used for the Bafilomycin D treatment. For a 1:10,000 dilution, this

would be 1 µL of DMSO in 10 mL of medium.

Cell Treatment:

Remove the existing medium from the cells.

Add the medium containing the final concentration of Bafilomycin D (or the vehicle

control) to the cells.

Incubate the cells for the desired period. Treatment times can vary but are often up to 18

hours.
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Mechanism of Action: V-ATPase Inhibition
Bafilomycin D exerts its biological effects by directly binding to and inhibiting the V-ATPase

proton pump. This pump is essential for acidifying the lumen of organelles like lysosomes.

Inhibition of V-ATPase leads to a failure in lysosomal acidification, which subsequently blocks

the fusion of autophagosomes with lysosomes, halting the autophagic flux at a late stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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